2-fluoro-N-[(4-methoxyphenyl)carbamothioyl]benzamide

Specification

• CAS No.: 381168-89-4
• Molecular Formula: C15H13FN2O2S
• Molecular Weight: 304.3 g/mol
• IUPAC Name: 2-fluoro-N-[(4-methoxyphenyl)carbamothioyl]benzamide
• Standard InChI: InChI=1S/C15H13FN2O2S/c1-20-11-8-6-10(7-9-11)17-15(21)18-14(19)12-4-2-3-5-13(12)16/h2-9H,1H3,(H2,17,18,19,21)
• Standard InChI Key: JVSQVQYHXJNSMX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=S)NC(=O)C2=CC=CC=C2F

Introduction

2-Fluoro-N-[(4-methoxyphenyl)carbamothioyl]benzamide is a synthetic organic compound characterized by its complex structure, which includes a fluorine atom, a methoxyphenyl group, and a carbamothioyl moiety attached to a benzamide core. This compound is notable for its potential applications in medicinal chemistry and material science due to its unique structural features and biological activities.

Synthesis and Reaction Conditions

The synthesis of 2-fluoro-N-[(4-methoxyphenyl)carbamothioyl]benzamide typically involves multiple steps, including the formation of thiazole rings and the introduction of functional groups. The reaction conditions must be carefully controlled to ensure high yields and purity of the final product. Each step requires specific reagents and conditions, such as temperature and solvent choice, to optimize the reaction efficiency.

Biological Activities and Applications

This compound falls under the category of benzamides, which are known for their diverse biological activities. Benzamides are used extensively in organic synthesis and have shown potential in medicinal applications, including antiemetic activities. The unique structural features of 2-fluoro-N-[(4-methoxyphenyl)carbamothioyl]benzamide make it a valuable target for further research in both academic and industrial settings.

Analytical Techniques

Analytical techniques such as Nuclear Magnetic Resonance (NMR) and mass spectrometry are commonly employed to confirm the identity and purity of this compound. These methods provide detailed information about the molecular structure and help in understanding its chemical properties.